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Compound of Interest

Compound Name: (-)-Dizocilpine maleate

Cat. No.: B12460584

Essential safety protocols and logistical plans for the handling and disposal of (-)-Dizocilpine
maleate, a potent neuroactive compound, are critical for ensuring a safe laboratory
environment. This guide provides detailed procedural steps for researchers, scientists, and
drug development professionals to minimize exposure risk and manage waste effectively.

(-)-Dizocilpine maleate, also known as MK-801, is a selective and non-competitive N-methyl-
D-aspartate (NMDA) receptor antagonist used extensively in neuroscience research.[1] Due to
its potent biological activity and potential hazards, stringent safety measures are imperative
during its handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

(-)-Dizocilpine maleate is classified as a hazardous substance with multiple risk factors. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[2] Furthermore, it is suspected of damaging fertility or the unborn child and can cause
damage to organs through both single and prolonged or repeated exposure.[3] Therefore, a
comprehensive PPE strategy is essential.

Recommended Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or goggles that conform to European
standard EN 166.[4]
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e Hand Protection: Chemical-resistant protective gloves are mandatory. It is crucial to inspect
gloves for any damage before use and to follow the manufacturer's instructions regarding
permeability and breakthrough time.[4]

o Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin contact.
[4] In cases of potential splashing or significant exposure, an impervious gown is
recommended.[5]

o Respiratory Protection: If there is a risk of inhaling dust, especially when handling the solid
form, a dust respirator should be used.[6] All handling of the powder should ideally be
performed in a well-ventilated area or a containment primary engineering control (C-PEC)
like a chemical fume hood.[2][7]

Quantitative Toxicity Data

For a clear understanding of the compound's toxicity, the following data has been compiled
from available safety data sheets.

Toxicity Data Value Species
Intraperitoneal LD40 10 mg/kg Rat
Intraperitoneal TDLO 0.05 mg/kg Mouse
Subcutaneous TDLO 20 pa/kg Rat

N-methyl-D-aspartate (NMDA)
37.2nM Rat
receptor Ket

(-)-enantiomer NMDA receptor
Ki

211.7 nM

Data sourced from Cayman Chemical and MedchemExpress Safety Data Sheets.[1][8][9]

Standard Operating Procedures for Handling

A systematic approach to handling (-)-Dizocilpine maleate is crucial to minimize the risk of
exposure. The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for (-)-Dizocilpine Maleate

Preparation
- Assemble all necessary materials
- Verify fume hood functionality

Ensure safety first

Don PPE
- Safety Goggles
- Protective Gloves
- Lab Coat

Proceed to handling

Weighing
- Perform in a fume hood
- Use appropriate enclosure for balance

Prepare solution

Y

Dissolution
- Add solvent slowly
- Keep container closed when not in use

Use in experiment

Experimental Use

- Handle with care
- Avoid generating aerosols

Post-experiment cleanup

Decontamination
- Clean all surfaces and equipment
- Use appropriate cleaning agent

Waste Disposal
- Segregate waste
- Follow institutional guidelines

Final safety step

Doff PPE
- Remove gloves last
- Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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